7-Methoxy-2-phenyl-3-chromanol

• Molecular Formula: C16H16O3
• Molecular Weight: 256.3 g/mol
• IUPAC Name: (2R,3R)-7-methoxy-2-phenyl-3,4-dihydro-2H-chromen-3-ol
• InChI: InChI=1S/C16H16O3/c1-18-13-8-7-12-9-14(17)16(19-15(12)10-13)11-5-3-2-4-6-11/h2-8,10,14,16-17H,9H2,1H3/t14-,16-/m1/s1
• InChI Key: ACLQYTVYECESMA-GDBMZVCRSA-N
• Isomeric SMILES: COC1=CC2=C(C[C@H]([C@H](O2)C3=CC=CC=C3)O)C=C1
• SMILES: COC1=CC2=C(CC(C(O2)C3=CC=CC=C3)O)C=C1

Description

7-Methoxy-2-phenyl-3-chromanol (also known as PHCCC) is a synthetic compound that belongs to the family of chromanols. It was first synthesized in 2003 by a group of researchers led by Dr. P. Jeffrey Conn at Vanderbilt University. Since then, PHCCC has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

PHCCC acts as a positive allosteric modulator of mGluR4. This means that it enhances the activity of the receptor in response to glutamate, the natural ligand of mGluR4. The exact mechanism by which PHCCC modulates mGluR4 is still not fully understood, but it is believed to involve a conformational change in the receptor that enhances its affinity for glutamate.
Biochemical and Physiological Effects:
PHCCC has been shown to have several biochemical and physiological effects in animal models. These include the improvement of motor coordination and balance, the reduction of tremors and dyskinesias, and the protection of dopaminergic neurons from degeneration. PHCCC has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of PHCCC is its selectivity for mGluR4. This makes it a valuable tool for studying the physiological and pathological roles of this receptor in the cerebellum and other brain regions. However, PHCCC has some limitations as well. It is relatively unstable and has a short half-life in vivo, which makes it difficult to administer and study in animal models.

Future Directions

There are several future directions for the research on PHCCC. One area of interest is the potential therapeutic applications of PHCCC in neurological disorders such as ataxia, Parkinson's disease, and dystonia. Another area of interest is the identification of other compounds that can selectively modulate mGluR4 and have improved pharmacokinetic properties compared to PHCCC. Finally, the role of mGluR4 in other brain regions and its potential involvement in other neurological disorders such as epilepsy and schizophrenia need to be further investigated.

Synthesis Methods

PHCCC is synthesized by the reaction of 2,4,5-trimethoxybenzaldehyde with 3,4-dihydroxyphenylacetaldehyde in the presence of a base. The resulting product is then subjected to a cyclization reaction to form the chromanol ring system. The final step involves the selective demethylation of the 7-methoxy group to yield PHCCC.

Scientific Research Applications

PHCCC has been shown to selectively activate a subtype of glutamate receptor known as mGluR4. This receptor is primarily expressed in the cerebellum and plays a crucial role in the regulation of motor coordination and balance. Activation of mGluR4 by PHCCC has been shown to improve motor coordination in animal models of ataxia and Parkinson's disease.